2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid (IUPAC name: 2-({[2-ethyl-6-(oxan-2-yloxy)hexyl]oxy}carbonyl)benzoic acid) is a benzoic acid derivative with a complex alkyl-ether substituent. Its molecular formula is C21H30O6, with a molecular weight of 378.46 g/mol . The compound features:
- A benzoic acid core with a carbonyloxy group at the ortho position.
- A 2-ethylhexyl chain modified by an oxane (tetrahydropyran) ring at the 6-position, introducing ether functionality and conformational rigidity.
- Key physicochemical properties include a pKa of 3.08, LogP of 4.76, and LogD values of 2.38 (pH 5.5) and 1.30 (pH 7.4), indicating moderate lipophilicity and pH-dependent solubility .
The compound is structurally designed for applications requiring controlled hydrophobicity, such as drug delivery systems or polymer additives. Its tetrahydropyran moiety may enhance metabolic stability compared to simpler ethers.
Properties
Molecular Formula |
C21H30O6 |
|---|---|
Molecular Weight |
378.5 g/mol |
IUPAC Name |
2-[2-ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid |
InChI |
InChI=1S/C21H30O6/c1-2-16(9-5-7-13-25-19-12-6-8-14-26-19)15-27-21(24)18-11-4-3-10-17(18)20(22)23/h3-4,10-11,16,19H,2,5-9,12-15H2,1H3,(H,22,23) |
InChI Key |
FBMJEFLVACGEPF-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CCCCOC1CCCCO1)COC(=O)C2=CC=CC=C2C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid typically involves multiple steps. One common method includes the reaction of 2-ethyl-6-(oxan-2-yloxy)hexan-1-ol with a benzoic acid derivative under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications .
Chemical Reactions Analysis
Types of Reactions
2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into reduced forms with different functional groups.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome and the specific reagents used .
Major Products Formed
The major products formed from these reactions depend on the type of reaction and the specific conditions. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or other reduced forms .
Scientific Research Applications
2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid has several scientific research applications, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity and interactions with biological molecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis compare 2-[2-ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid with structurally or functionally related benzoic acid derivatives:
Structural and Functional Differences
Substituent Complexity :
- The target compound’s oxane ring confers rigidity and lipophilicity, distinguishing it from simpler ethers like 4-((2-hydroxyethoxy)carbonyl)benzoic acid .
- In contrast, azo derivatives (e.g., C18H16N3O7) exhibit conjugation-dependent optical properties, enabling applications in sensing or dye chemistry .
Physicochemical Behavior: The target’s higher LogP (4.76) vs. Mono(2-propyl-6-carboxyhexyl) phthalate (~3.5) reflects enhanced membrane permeability but lower aqueous solubility . The pKa of 3.08 aligns with typical carboxylic acids, whereas azo derivatives may show pH-dependent tautomerism .
Synthetic Utility :
Biological Activity
2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid, identified by its CAS number 40321-98-0, is a compound of interest in pharmacological research due to its potential biological activities. This article aims to summarize the known biological activities, mechanisms of action, and relevant research findings associated with this compound.
- Molecular Formula : C16H20O5
- Molecular Weight : 292.33 g/mol
- Structure : The compound features a benzoic acid moiety linked to an ether and an ester functional group, which may contribute to its biological activity.
Anti-inflammatory Activity
Research indicates that derivatives of benzoic acid exhibit anti-inflammatory properties. The compound may inhibit the NF-kB signaling pathway, which is crucial for the expression of pro-inflammatory cytokines. Such inhibition can lead to reduced inflammation in various models of inflammatory diseases .
Antimicrobial Effects
Preliminary studies suggest that compounds with similar structures have shown antimicrobial activity against various bacterial strains. The presence of the ether and ester linkages may enhance membrane permeability, allowing for better interaction with microbial targets .
Cytotoxicity and Anticancer Potential
Some studies have explored the cytotoxic effects of benzoic acid derivatives on cancer cell lines. The ability of these compounds to induce apoptosis in cancer cells has been noted, suggesting a potential role in cancer therapy . However, specific data on 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid's cytotoxicity remains limited.
Case Studies
- NF-kB Inhibition : A study focused on compounds similar to 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid demonstrated significant inhibition of NF-kB activation in vitro. This study highlights the potential for such compounds in treating diseases characterized by chronic inflammation .
- Antimicrobial Activity : In a comparative analysis of various benzoic acid derivatives, some exhibited notable activity against Staphylococcus aureus and Escherichia coli. These findings suggest that structural modifications can enhance antimicrobial efficacy .
Data Table: Biological Activities Overview
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
